Cas no 886569-96-6 (3-(3-Fluoro-benzyl)-benzoic Acid)

3-(3-Fluoro-benzyl)-benzoic Acid is a fluorinated aromatic carboxylic acid derivative with applications in pharmaceutical and agrochemical research. Its key structural features include a benzoic acid core substituted with a 3-fluorobenzyl group, offering unique electronic and steric properties for molecular design. The fluorine atom enhances metabolic stability and binding affinity in bioactive compounds, making it valuable in medicinal chemistry. This compound serves as a versatile intermediate in synthesizing more complex molecules, particularly in developing enzyme inhibitors or receptor modulators. Its well-defined purity and consistent reactivity ensure reliable performance in synthetic workflows. Suitable for controlled reactions, it is often utilized in small-scale research and industrial applications requiring precise fluorinated building blocks.

3-(3-Fluoro-benzyl)-benzoic Acid structure

886569-96-6 structure

Product name:3-(3-Fluoro-benzyl)-benzoic Acid

CAS No:886569-96-6

MF:C₁₄H₁₁FO₂

MW:230.234347581863

MDL:MFCD23378461

CID:1926793

PubChem ID:67974126

3-(3-Fluoro-benzyl)-benzoic Acid Chemical and Physical Properties

Names and Identifiers

- Benzoic acid, 3-[(3-fluorophenyl)methyl]-
- 3-(3-Fluoro-Benzyl)-Benzoic Acid
- AKOS027255447
- CS-0038885
- 3-[(3-FLUOROPHENYL)METHYL]BENZOIC ACID
- 3-(3-fluorobenzyl)benzoic acid
- SCHEMBL9937934
- RPTTVZIXRSLVJG-UHFFFAOYSA-N
- 886569-96-6
- AS-65094
- 3-(3-fluorobenzyl)benzoicacid
- DB-122370
- 3-(3-Fluoro-benzyl)-benzoic Acid
- MDL： MFCD23378461
- Inchi： InChI=1S/C14H11FO2/c15-13-6-2-4-11(9-13)7-10-3-1-5-12(8-10)14(16)17/h1-6,8-9H,7H2,(H,16,17)
- InChI Key： RPTTVZIXRSLVJG-UHFFFAOYSA-N
- SMILES： C1=CC(=CC(=C1)CC2=CC=CC(=C2)F)C(=O)O

Computed Properties

Exact Mass: 230.07430775g/mol
Monoisotopic Mass: 230.07430775g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 267
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 37.3Å²
XLogP3: 3.5

3-(3-Fluoro-benzyl)-benzoic Acid Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Alichem	A019100486-250mg	3-(3-Fluoro-benzyl)-benzoic acid	886569-96-6	95%	250mg	$165.68	2023-08-31
TRC	F925915-100mg	3-(3-Fluoro-benzyl)-benzoic Acid	886569-96-6		100mg	$ 210.00	2022-06-04
eNovation Chemicals LLC	D767655-1g	Benzoic acid, 3-[(3-fluorophenyl)methyl]-	886569-96-6	95%	1g	$520	2023-09-01
eNovation Chemicals LLC	D767655-5g	Benzoic acid, 3-[(3-fluorophenyl)methyl]-	886569-96-6	95%	5g	$1405	2023-09-01
A2B Chem LLC	AI59450-10mg	3-(3-Fluoro-benzyl)-benzoic acid	886569-96-6		10mg	$135.00	2024-04-19
A2B Chem LLC	AI59450-2mg	3-(3-Fluoro-benzyl)-benzoic acid	886569-96-6		2mg	$86.00	2024-04-19
A2B Chem LLC	AI59450-3mg	3-(3-Fluoro-benzyl)-benzoic acid	886569-96-6		3mg	$105.00	2024-04-19
1PlusChem	1P00IFRU-1mg	Benzoic acid, 3-[(3-fluorophenyl)methyl]-	886569-96-6		1mg	$169.00	2025-02-28
Aaron	AR00IG06-250mg	Benzoic acid, 3-[(3-fluorophenyl)methyl]-	886569-96-6	95%	250mg	$500.00	2025-02-28
1PlusChem	1P00IFRU-2mg	Benzoic acid, 3-[(3-fluorophenyl)methyl]-	886569-96-6		2mg	$183.00	2025-02-28